molecular formula C24H27N3O3 B7563915 1-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]piperidine-3-carboxamide

1-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]piperidine-3-carboxamide

Cat. No. B7563915
M. Wt: 405.5 g/mol
InChI Key: LRYQTYMHJJJZKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]piperidine-3-carboxamide, commonly known as MMPI, is a compound that has been the subject of scientific research for its potential therapeutic applications. MMPI is a synthetic compound that belongs to the family of indole-based compounds. It has gained attention due to its promising pharmacological properties, including its ability to modulate the activity of certain enzymes and receptors in the body.

Mechanism of Action

The mechanism of action of MMPI is not fully understood, but it is believed to involve the modulation of certain enzymes and receptors in the body. MMPI has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins. This inhibition of MMP activity may play a role in the compound's anti-tumor properties.
Biochemical and Physiological Effects:
MMPI has been shown to have several biochemical and physiological effects, including the inhibition of MMP activity, the modulation of certain receptors in the body, and the induction of apoptosis in cancer cells. The compound has also been shown to have neuroprotective effects, including the inhibition of beta-amyloid aggregation, which is a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

MMPI has several advantages for use in lab experiments, including its ability to modulate the activity of certain enzymes and receptors in the body. However, the compound also has several limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on MMPI, including the investigation of its potential therapeutic applications in cancer and Alzheimer's disease, as well as its potential use as a tool for studying the activity of MMPs and other enzymes in the body. Additionally, further research is needed to fully understand the compound's mechanism of action and to develop more effective and targeted therapeutic interventions.

Synthesis Methods

The synthesis of MMPI involves several steps, including the condensation of 4-methoxyphenylhydrazine with indole-3-carboxaldehyde, followed by the reduction of the resulting imine to form the corresponding amine. This amine is then reacted with piperidine-3-carboxylic acid to form the final product, MMPI.

Scientific Research Applications

MMPI has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer, Alzheimer's disease, and other neurological disorders. The compound has been shown to have anti-tumor properties, as well as the ability to inhibit the activity of certain enzymes involved in the progression of Alzheimer's disease.

properties

IUPAC Name

1-[3-[2-(4-methoxyphenyl)-1H-indol-3-yl]propanoyl]piperidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H27N3O3/c1-30-18-10-8-16(9-11-18)23-20(19-6-2-3-7-21(19)26-23)12-13-22(28)27-14-4-5-17(15-27)24(25)29/h2-3,6-11,17,26H,4-5,12-15H2,1H3,(H2,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LRYQTYMHJJJZKY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)CCC(=O)N4CCCC(C4)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H27N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

405.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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